Cas no 2512206-14-1 ((S)-N-((3,4-Dimethoxybicyclo4.2.0octa-1(6),2,4-trien-7-yl)methyl)-N-methylacetamide)

• Product Name: (S)-N-((3,4-Dimethoxybicyclo4.2.0octa-1(6),2,4-trien-7-yl)methyl)-N-methylacetamide
• CAS No: 2512206-14-1
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 5307015
• Update Time: 2025-07-09

(S)-N-((3,4-Dimethoxybicyclo4.2.0octa-1(6),2,4-trien-7-yl)methyl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl]-N-methyl-
• (S)-N-((3,4-Dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl)methyl)-N-methylacetamide
• (S)-N-((3,4-Dimethoxybicyclo4.2.0octa-1(6),2,4-trien-7-yl)methyl)-N-methylacetamide

• Inchi： 1S/C14H19NO3/c1-9(16)15(2)8-11-5-10-6-13(17-3)14(18-4)7-12(10)11/h6-7,11H,5,8H2,1-4H3/t11-/m1/s1
• InChI Key： AOEHCRXVKBMPDB-LLVKDONJSA-N
• SMILES： C(N(C[C@H]1CC2C1=CC(OC)=C(OC)C=2)C)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (S)-N-((3,4-Dimethoxybicyclo4.2.0octa-1(6),2,4-trien-7-yl)methyl)-N-methylacetamide

Introduction to (S)-N-((3,4-Dimethoxybicyclo[4.2.0]octa-1(6),2,4-trien-7-yl)methyl)-N-methylacetamide

The compound with CAS No. 2512206-14-1, known as (S)-N-((3,4-Dimethoxybicyclo[4.2.0]octa-1(6),2,4-trien-7-yl)methyl)-N-methylacetamide, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound is characterized by its unique bicyclic structure, which includes a bicyclo[4.2.0]octa framework with methoxy substituents at positions 3 and 4, along with an acetamide group attached to the nitrogen atom in an (S)-configuration.

Recent studies have highlighted the importance of such bicyclic compounds in drug discovery and development. The bicyclo[4.2.0]octa framework is particularly interesting due to its rigid structure, which can provide stability and enhance bioavailability when incorporated into drug molecules. The presence of methoxy groups at positions 3 and 4 further enhances the compound's pharmacokinetic properties by increasing solubility and reducing metabolic degradation.

The acetamide group in this compound plays a crucial role in modulating its chemical reactivity and biological activity. Acetamides are known for their ability to act as bioisosteres, which can mimic the effects of other functional groups while offering improved pharmacokinetic profiles. In this case, the acetamide group contributes to the compound's ability to interact with specific biological targets, such as enzymes or receptors, making it a promising candidate for therapeutic applications.

One of the most recent advancements in the study of this compound involves its application in neuroprotective therapies. Researchers have found that the (S)-configuration of this molecule significantly enhances its ability to cross the blood-brain barrier (BBB), a critical factor for treating central nervous system (CNS) disorders. This property has led to investigations into its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its therapeutic potential, this compound has also been explored for its role in enzyme inhibition. The rigid bicyclic structure allows for precise interactions with enzyme active sites, making it a valuable tool in the development of enzyme-specific inhibitors. Recent studies have demonstrated its effectiveness as an inhibitor of certain kinases involved in cancer progression, suggesting its potential as an anticancer agent.

The synthesis of (S)-N-((3,4-Dimethoxybicyclo[4.2.0]octa-1(6),2,4-trien-7-yl)methyl)-N-methylacetamide involves a multi-step process that combines organic synthesis techniques with stereochemical control to achieve the desired (S)-configuration. The use of chiral auxiliary agents and asymmetric catalysis has been instrumental in ensuring high enantiomeric purity, which is essential for its biological activity.

Moreover, the compound's stability under various conditions has been extensively studied to ensure its suitability for long-term storage and administration. Its resistance to hydrolysis and oxidation under physiological conditions makes it an attractive candidate for pharmaceutical formulations.

In terms of market applications, this compound is currently being evaluated for its potential in biotechnology and pharmaceutical industries. Its unique combination of structural features and biological activities positions it as a valuable asset in drug discovery pipelines.

Looking ahead, ongoing research aims to further elucidate the molecular mechanisms underlying this compound's biological effects. Advanced computational methods, such as molecular docking and dynamics simulations, are being employed to predict its interactions with target proteins at atomic resolution.

In conclusion, (S)-N-((3,4-Dimethoxybicyclo[4.2.0]octa-1(6),2,4-trien-7-yl)methyl)-N-methylacetamide represents a cutting-edge molecule with immense potential across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, underscores its importance as a key player in modern chemical research.